Cas no 2248172-78-1 (1-Amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid)

• Product Name: 1-Amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid
• CAS No: 2248172-78-1
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 6019687
• PubChem ID: 53414022
• Update Time: 2025-05-19

1-Amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-1-amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid
• 1-amino-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclobutane-1-carboxylic acid
• 2580204-82-4
• 2248172-78-1
• EN300-27732922
• 1-amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid
• EN300-6508185
• 1-Amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H17NO4/c1-9(2,3)15-7(12)6-4-10(11,5-6)8(13)14/h6H,4-5,11H2,1-3H3,(H,13,14)
• InChI Key： RXKRXJDIUQZTOU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC(C(=O)O)(C1)N)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 89.6Ų

Additional information on 1-Amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid

1-Amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-Amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic Acid (CAS No. 2248172-78-1) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclobutane ring structure, which is substituted with an amino group and a tert-butoxycarbonyl (Boc) group at specific positions. The Boc group, a common protecting group in organic synthesis, plays a crucial role in controlling the reactivity of the amino group during chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of cyclobutane derivatives in drug discovery and material science. The tert-butoxycarbonyl group in this compound is particularly valuable due to its stability under mild reaction conditions and its ability to be selectively removed under acidic or enzymatic conditions. This makes it an ideal candidate for use in peptide synthesis, where precise control over functional groups is essential.

One of the most intriguing aspects of 1-Amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic Acid is its ability to participate in various ring-opening reactions. These reactions are pivotal in the construction of complex molecular architectures, particularly in the development of bioactive compounds. For instance, studies have shown that the cyclobutane ring can be opened under specific conditions to form larger rings or linear structures, offering a versatile platform for chemical innovation.

Moreover, the amino and carboxylic acid functionalities present in this compound make it amenable to a wide range of post-synthetic modifications. These include amidation, esterification, and coupling reactions, which are fundamental steps in the synthesis of peptides, proteins, and other biomolecules. The presence of both an amino and a carboxylic acid group also suggests potential applications in the development of self-assembling materials and supramolecular systems.

In terms of biological activity, 1-Amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic Acid has shown promise as a substrate for enzymes involved in peptide bond formation. Its unique structure allows it to act as a building block for more complex molecules with tailored biological properties. Recent research has also explored its potential as an inhibitor of certain proteases, highlighting its role in drug design.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes the formation of the cyclobutane ring followed by functionalization with the amino and Boc groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling researchers to access this compound with high purity and yield.

In conclusion, 1-Amino-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic Acid (CAS No. 2248172-78-1) is a versatile and valuable compound with diverse applications across chemistry and biology. Its unique structure, functional groups, and reactivity make it an essential tool for researchers working on drug discovery, material science, and synthetic chemistry.